Cas no 1448027-78-8 (N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-6-methoxy-1H-indole-2-carboxamide)

• Product Name: N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-6-methoxy-1H-indole-2-carboxamide
• CAS No: 1448027-78-8
• MF: C₂₄H₂₅N₃O₃
• MW: 403.473605871201
• CID: 6216545
• PubChem ID: 71806588
• Update Time: 2025-05-22

N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-6-methoxy-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-6-methoxy-1H-indole-2-carboxamide
• N-[1-(cyclopentanecarbonyl)-2,3-dihydroindol-6-yl]-6-methoxy-1H-indole-2-carboxamide
• 1448027-78-8
• AKOS024559338
• N-(1-(cyclopentanecarbonyl)indolin-6-yl)-6-methoxy-1H-indole-2-carboxamide
• F6436-1421

• Inchi： 1S/C24H25N3O3/c1-30-19-9-7-17-12-21(26-20(17)14-19)23(28)25-18-8-6-15-10-11-27(22(15)13-18)24(29)16-4-2-3-5-16/h6-9,12-14,16,26H,2-5,10-11H2,1H3,(H,25,28)
• InChI Key： KWTIZSUTPNGHOA-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1)N1C2C=C(C=CC=2CC1)NC(C1=CC2C=CC(=CC=2N1)OC)=O

Computed Properties

• Exact Mass: 403.18959167g/mol
• Monoisotopic Mass: 403.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 74.4Ų

Additional information on N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-6-methoxy-1H-indole-2-carboxamide

N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-6-methoxy-1H-indole-2-carboxamide: A Comprehensive Overview

The compound N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-6-methoxy-1H-indole-2-carboxamide, identified by the CAS number 1448027-78-8, represents a sophisticated molecule with potential applications in the field of pharmaceutical chemistry and organic synthesis. This compound is characterized by its complex structure, which includes a cyclopentanecarbonyl group, a dihydroindole moiety, and a methoxy-substituted indole carboxamide. The combination of these structural elements suggests that this compound may exhibit unique biological activities and pharmacological properties.

Recent advancements in synthetic chemistry have enabled the construction of such intricate molecules with high precision. The synthesis of N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-6-methoxy-1H-indole-2-carboxamide likely involves multi-step processes, including coupling reactions, cyclizations, and functional group transformations. These methods are essential for assembling the various components of the molecule while maintaining its stereochemical integrity.

One of the most intriguing aspects of this compound is its potential bioactivity. Indole derivatives are well-known for their diverse biological effects, ranging from anti-inflammatory and antioxidant properties to anticancer activities. The presence of the methoxy group at position 6 of the indole ring may enhance the compound's solubility and bioavailability, making it a promising candidate for drug development. Additionally, the cyclopentanecarbonyl group could contribute to the molecule's stability and interaction with biological targets.

Emerging research has highlighted the importance of heterocyclic compounds in medicinal chemistry. The dihydroindole moiety in this compound is particularly interesting due to its structural similarity to certain natural products and its potential to modulate enzyme activity or receptor binding. Recent studies have demonstrated that such structures can serve as scaffolds for designing inhibitors of kinases, proteases, and other therapeutic targets.

The synthesis and characterization of N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-6-methoxy-1H-indole-2-carboxamide represent a significant contribution to the field of organic synthesis. Its unique structure provides a platform for further exploration into its pharmacokinetic properties, toxicity profile, and efficacy in preclinical models. As research progresses, this compound may pave the way for innovative therapeutic strategies in areas such as oncology, neurodegenerative diseases, and infectious diseases.

In conclusion, N-(1-cyclopentanecarbonyl